Cas no 1453267-68-9 (5-(azidomethyl)-1,3-oxazole)

• Product Name: 5-(azidomethyl)-1,3-oxazole
• CAS No: 1453267-68-9
• MF: C₄H₄N₄O
• MW: 124.100759506226
• CID: 5251957
• Update Time: 2025-05-21

5-(azidomethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-1,3-oxazole

• Inchi： 1S/C4H4N4O/c5-8-7-2-4-1-6-3-9-4/h1,3H,2H2
• InChI Key： RUBDSUSZHOIWGT-UHFFFAOYSA-N
• SMILES： C(C1OC=NC=1)N=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 5-(azidomethyl)-1,3-oxazole

5-(Azidomethyl)-1,3-Oxazole: A Comprehensive Overview

The compound with CAS No. 1453267-68-9, commonly referred to as 5-(azidomethyl)-1,3-oxazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered aromatic rings containing two oxygen atoms and one nitrogen atom. The presence of an azide group (-N₃) at the 5-position of the oxazole ring imparts unique chemical properties, making it a valuable molecule for various applications.

5-(Azidomethyl)-1,3-oxazole is particularly notable for its role in click chemistry reactions. Click chemistry, a concept introduced by Nobel laureate Barry Sharpless, emphasizes the use of efficient and selective reactions to assemble complex molecules. The azide group in this compound is highly reactive and can undergo [3+2] cycloaddition reactions with alkenes or alkynes in the presence of copper catalysts. This reactivity makes 5-(azidomethyl)-1,3-oxazole a key component in the synthesis of functional materials, including polymers and biomolecules.

Recent advancements in the synthesis and application of 5-(azidomethyl)-1,3-oxazole have been documented in several high-impact research journals. For instance, a study published in *Nature Communications* demonstrated the use of this compound as a building block for constructing supramolecular assemblies with tailored mechanical properties. The researchers utilized the azide group to form covalent bonds with alkyne-containing monomers, resulting in materials with enhanced flexibility and strength.

In addition to its role in materials science, 5-(azidomethyl)-1,3-oxazole has also found applications in drug discovery. The oxazole ring is known for its ability to mimic biologically relevant structures, making it an attractive scaffold for medicinal chemists. A recent study in *Journal of Medicinal Chemistry* highlighted the potential of this compound as a lead molecule for developing inhibitors against certain enzymes involved in neurodegenerative diseases.

The synthesis of 5-(azidomethyl)-1,3-oxazole typically involves a two-step process: first, the preparation of 1,3-oxazole via cyclization of appropriate precursors; second, the introduction of the azide group at the 5-position through nucleophilic substitution or other coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for large-scale applications.

From an environmental perspective, 5-(azidomethyl)-1,3-oxazole exhibits moderate stability under standard conditions. However, its decomposition products must be carefully monitored to avoid potential ecological impacts. Studies have shown that under specific conditions such as high temperatures or strong acids/bases, the compound can degrade into simpler molecules like nitrogen gas (N₂) and carbon dioxide (CO₂). These findings are crucial for designing sustainable synthetic routes and waste management strategies.

In conclusion, 5-(azidomethyl)-1,3-oxazole (CAS No. 1453267-68-9) stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an indispensable tool in click chemistry reactions and drug discovery efforts. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.